N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-2-(1-((4-methoxyphenyl)sulfonyl)piperidin-2-yl)acetamide

• IUPAC Name: N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-[1-(4-methoxyphenyl)sulfonylpiperidin-2-yl]acetamide
• InChI: InChI=1S/C22H26N2O6S/c1-28-18-6-8-19(9-7-18)31(26,27)24-11-3-2-4-17(24)15-22(25)23-16-5-10-20-21(14-16)30-13-12-29-20/h5-10,14,17H,2-4,11-13,15H2,1H3,(H,23,25)
• InChI Key: UUWAIDTZPVCQMW-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)S(=O)(=O)N2CCCCC2CC(=O)NC3=CC4=C(C=C3)OCCO4
• Molecular Formula: C22H26N2O6S
• Molecular Weight: 446.5 g/mol

Description

N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-2-(1-((4-methoxyphenyl)sulfonyl)piperidin-2-yl)acetamide is a useful research compound. Its molecular formula is C22H26N2O6S and its molecular weight is 446.52. The purity is usually 95%.
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Scientific Research Applications

Potential Antimalarial and Antiviral Applications

One study discusses the reactivity investigation of N-(phenylsulfonyl)acetamide derivatives, highlighting their in vitro antimalarial activity and theoretical calculations of their reactivity. These derivatives, including aminothiazole, aminooxazole, and quinoxaline rings attached to the sulfonamide ring system, showed promising results against malaria with low cytotoxicity levels. Additionally, molecular docking studies revealed these compounds' small energy affinity against key proteins in Plasmodium species and SARS-CoV-2, suggesting potential antiviral applications (Asmaa M. Fahim & Eman H. I. Ismael, 2021).

Enzyme Inhibitory and Antimicrobial Effects

Research on N-substituted sulfonamides has shown significant enzyme inhibitory activities, particularly against enzymes like carbonic anhydrase, acetylcholinesterase, and butyrylcholinesterase. These properties indicate potential therapeutic applications in treating conditions related to enzyme dysfunction (N. Virk et al., 2018). Another study on the synthesis and antimicrobial studies of new pyridine derivatives, including sulfonamide compounds, demonstrated considerable antibacterial activity, highlighting their potential in developing new antimicrobial agents (N. B. Patel & S. N. Agravat, 2009).

Antioxidant Properties

Compounds with a sulfonamide moiety, including those related to the chemical structure , have shown significant antioxidant activity. These findings suggest that sulfonamide derivatives could be explored for their protective effects against oxidative stress-related diseases (K. Chkirate et al., 2019).